Cas no 1361690-69-8 (3',4'-Dichloro-6-fluoro-biphenyl-2-carboxaldehyde)

• Product Name: 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxaldehyde
• CAS No: 1361690-69-8
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• CID: 4991760
• Update Time: 2025-05-26

3',4'-Dichloro-6-fluoro-biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxaldehyde

• Inchi： 1S/C13H7Cl2FO/c14-10-5-4-8(6-11(10)15)13-9(7-17)2-1-3-12(13)16/h1-7H
• InChI Key： AUZYILVAKUTXCP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=CC=1C=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Additional information on 3',4'-Dichloro-6-fluoro-biphenyl-2-carboxaldehyde

3',4'-Dichloro-6-fluoro-biphenyl-2-carboxaldehyde (CAS No. 1361690-69-8): A Comprehensive Overview

3',4'-Dichloro-6-fluoro-biphenyl-2-carboxaldehyde is a highly specialized organic compound with the CAS registry number 1361690-69-8. This compound belongs to the class of biphenyl carboxaldehydes, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a biphenyl system, where two benzene rings are connected by a single bond. The substituents on the rings include two chlorine atoms at the 3' and 4' positions, a fluorine atom at the 6' position, and a carboxaldehyde group at the 2-position of one of the benzene rings. These substituents significantly influence the electronic and steric properties of the molecule, making it a valuable compound for research and development in chemistry and related disciplines.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3',4'-dichloro-6-fluoro-biphenyl-2-carboxaldehyde through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution patterns on the biphenyl system. This method has been optimized to achieve high yields and excellent regioselectivity, making it a preferred route for large-scale production. Additionally, researchers have explored alternative strategies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to diversify the substituent patterns on similar biphenyl derivatives.

The physical and chemical properties of 3',4'-dichloro-6-fluoro-biphenyl-2-carboxaldehyde have been extensively characterized using modern analytical techniques. For instance, its melting point has been determined to be approximately 155°C, while its boiling point is around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the range of 270-300 nm, which is attributed to the conjugated π-system present in the biphenyl structure.

The electronic properties of this compound have been studied using computational methods such as density functional theory (DFT). These studies have shown that the presence of electron-withdrawing groups like chlorine and fluorine significantly affects the electron density distribution across the molecule. This makes 3',4'-dichloro-6-fluoro-biphenyl-2-carboxaldehyde a promising candidate for applications in organic electronics, particularly in light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has demonstrated that this compound can serve as an efficient charge transport layer in organic photovoltaic devices, enhancing their overall performance.

In terms of biological activity, 3',4'-dichloro-6-fluoro-biphenyl-2-carboxaldehyde has shown potential as a lead compound for drug discovery. Studies conducted on its cytotoxicity against various cancer cell lines have revealed moderate inhibitory effects, suggesting its potential as an anticancer agent. Furthermore, this compound has been investigated for its ability to modulate enzyme activity, particularly in relation to kinase inhibitors. Researchers have proposed that its unique structure could be exploited to design more potent and selective inhibitors for therapeutic targets.

The environmental impact of 3',4'-dichloro-6-fluoro-biphenyl-2-carboxaldehyde has also been a topic of interest in recent studies. Assessments of its biodegradability under aerobic and anaerobic conditions have shown that it undergoes slow degradation due to its stable aromatic structure. However, advanced oxidation processes such as Fenton's reagent treatment have been found to effectively degrade this compound into less harmful byproducts. These findings are crucial for developing sustainable waste management strategies for compounds with similar structures.

From an industrial perspective, 3',4'-dichloro-6-fluoro-biphenyl-2-carboxaldehyde finds applications in specialty chemicals, agrochemicals, and materials science. Its role as an intermediate in the synthesis of more complex molecules has been well-documented, particularly in the production of pharmaceutical agents and advanced materials. The integration of this compound into polymer systems has also been explored to enhance mechanical and thermal stability properties.

In conclusion, 3',4'-dichloro-6-fluoro-biphenyl-2-carboxaldehyde (CAS No. 1361690-69-8) is a versatile compound with significant potential across multiple domains. Its unique structural features make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.